3-Methyl-1-(thiazol-2-YL)-1H-pyrazole-4-boronic acid pinacol ester
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Description
3-Methyl-1-(thiazol-2-YL)-1H-pyrazole-4-boronic acid pinacol ester is a useful research compound. Its molecular formula is C13H18BN3O2S and its molecular weight is 291.18. The purity is usually 95%.
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Scientific Research Applications
Improved Synthesis and Application in Suzuki Couplings
An improved synthesis method of 1-methyl-1H-pyrazole-4-boronic acid pinacol ester via the isolation of its lithium hydroxy ate complex offers high yield and long-term stability. This compound is directly employable in Suzuki couplings without added base, demonstrating its versatility in cross-coupling reactions (Mullens, 2009).
Role in Organic Synthesis
The synthesis of pinacol esters of 1-alkyl-1H-pyrazol-4-yl and 5-ylboronic acids from 1H-pyrazol, and their characterization, showcases the utility of these compounds in organic synthesis. The regioselective lithiation of the pyrazole ring is a key step, and the resulting pinacolates are stable and useful as reagents in organic synthesis (Ivachtchenko et al., 2004).
Desulfitative C-C Cross Coupling
The palladium-catalyzed and copper-mediated desulfitative C-C cross-coupling of benzo-fused thiazolidine-2-thione with boronic acids and boronic acid pinacol esters under neutral and basic conditions, respectively, to afford fused thiazoles with good to excellent yields, reveals the compound's potential in creating fused heterocycles (Rajaguru et al., 2015).
Synthesis and Cycloaddition
The synthesis of a pinacol ester of (1,3-butadien-2-yl)boronic acid from 1,4-dichloro-2-butyne and its reactivity as an extremely reactive diene in Diels-Alder reactions to produce functionalized cyclic 1-alkenylboronates in high yields further underscores the compound's value in advanced organic synthesis and cycloaddition reactions (Kamabuchi et al., 1993).
Properties
IUPAC Name |
2-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]-1,3-thiazole |
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InChI |
InChI=1S/C13H18BN3O2S/c1-9-10(8-17(16-9)11-15-6-7-20-11)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROQNDSXQMZYKKJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2C)C3=NC=CS3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BN3O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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